1-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-5-methylpyrazol-3-amine
• InChI: InChI=1S/C17H13ClN4S/c1-10-15(11-6-8-12(18)9-7-11)16(19)22(21-10)17-20-13-4-2-3-5-14(13)23-17/h2-9H,19H2,1H3
• InChI Key: NCAUYMSUKWBKQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C2=CC=C(C=C2)Cl)N)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol

Description

1-(1,3-benzothiazol-2-yl)-4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C17H13ClN4S and its molecular weight is 340.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.0549453 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing a range of compounds incorporating the benzothiazole and pyrazole moieties. These methods often involve cyclocondensation reactions, with the products characterized using various spectroscopic techniques. For instance, a study detailed the facile synthesis and characterization of novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, demonstrating efficient synthesis techniques and the structural establishment through NMR, IR, and mass spectra (Idrees, Kola, & Siddiqui, 2019).

Biological Activities

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of benzothiazole-pyrazole derivatives. For example, novel 6-fluorobenzothiazole substituted pyrazole analogues were synthesized and screened for their anti-microbial activities, showing potent activity against various microbial strains (Raparla, Reddy, Pradeep, Ahmed, & Sindhura, 2013).

Anticancer Activity

Compounds incorporating benzothiazole and pyrazole structures have also been investigated for their anticancer potential. One study reported the synthesis and in vivo anticancer effects of thioxothiazolidin-4-one derivatives against a mouse tumor model, highlighting their ability to inhibit tumor growth and angiogenesis (Chandrappa, Chandru, Sharada, Vinaya, Kumar, Thimmegowda, Nagegowda, Kumar, & Rangappa, 2010).

Anti-inflammatory and Antifungal Activities

Further research has explored the anti-inflammatory and antifungal effects of these compounds. A novel series of thiazole-based pyrazoles bearing the benzothiazole moiety showed significant anti-infective and cytotoxic activities, indicating their potential as therapeutic agents (Sharma, Sharma, Pahwa, Rana, & Sharma, 2022).